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Compound of Interest

Compound Name: Drak2-IN-1

Cat. No.: B10831121 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Drak2-IN-1. The following procedural guidance

outlines personal protective equipment (PPE) requirements, safe handling protocols, and

disposal plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Drak2-IN-1, a comprehensive approach to personal safety is mandatory. The

following PPE should be worn at all times:

Eye Protection: Wear ANSI Z87.1-compliant safety glasses or splash goggles to protect

against potential splashes or aerosols.[1] Standard prescription glasses do not offer

adequate protection.[1]

Hand Protection: Chemically resistant gloves appropriate for handling the solvents used

(e.g., DMSO) must be worn. Inspect gloves for any damage before use and replace them as

needed.[1] Remove gloves carefully to prevent skin contamination.[1]

Body Protection: A laboratory coat must be worn to protect personal clothing and skin from

contamination.[1] The lab coat should be kept clean and laundered separately from personal

clothing.[1]

Respiratory Protection: For operations that may generate aerosols or if working with the

powder outside of a contained environment, a NIOSH-approved N95 respirator or higher
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level of respiratory protection, such as a powered air-purifying respirator (PAPR), should be

considered based on a risk assessment.[2][3]

Quantitative Data Summary
For quick reference, key quantitative information for Drak2-IN-1 is summarized in the table

below.

Parameter Value Source(s)

Purity 99.93% [4][5]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[4]

Primary Solvent DMSO [4][5]

Molecular Weight
43 kDa (for recombinant

protein)
[6]

CAS Number 871837-60-4 [5]

Procedural Guidance: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Drak2-IN-1.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Immediately transfer the compound to the appropriate storage condition as

specified. Stock solutions of Drak2-IN-1 should be stored at -80°C for up to 6 months or at

-20°C for up to one month.[4] To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the solution upon preparation.[4][6]

Preparation of Solutions (In Vitro & In Vivo)
General Precaution: All solution preparations should be conducted in a chemical fume hood

to minimize inhalation exposure.
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Solvent: Drak2-IN-1 is soluble in DMSO.[4][5]

Example In Vivo Solution Preparation (Suspended Solution): A common protocol for preparing

a suspended solution for oral or intraperitoneal injection involves the use of co-solvents.[4] For

instance, to prepare a 1 mL working solution:

Add 100 µL of a 50.0 mg/mL DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of Saline to reach the final volume of 1 mL.[4]

Disposal Plan
Proper disposal of Drak2-IN-1 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Solid Waste:

Unused or expired solid Drak2-IN-1 should be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Contaminated solid waste, such as pipette tips, tubes, and gloves, should be collected in a

designated, sealed container. For items that could puncture a bag, use a rigid box or pail.

[7]

Liquid Waste:

Solutions containing Drak2-IN-1 must be collected and disposed of as hazardous

chemical waste.

Do not dispose of solutions down the drain.[7]

If the liquid waste is also biohazardous (e.g., used cell culture media), it must be

chemically disinfected before being disposed of as chemical waste, following institutional

guidelines.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10831121?utm_src=pdf-body
https://www.medchemexpress.com/drak2-in-1.html
https://www.medchemexpress.com/drak2-in-1.html?locale=ja-JP
https://www.medchemexpress.com/drak2-in-1.html
https://www.medchemexpress.com/drak2-in-1.html
https://www.benchchem.com/product/b10831121?utm_src=pdf-body
https://www.benchchem.com/product/b10831121?utm_src=pdf-body
https://utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/UTSC%20Biological%20Waste%20Procedures.pdf
https://www.benchchem.com/product/b10831121?utm_src=pdf-body
https://utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/UTSC%20Biological%20Waste%20Procedures.pdf
https://utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/UTSC%20Biological%20Waste%20Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: All waste containers must be clearly labeled with their contents (e.g., "Drak2-IN-1
Waste," "DMSO-containing waste") to ensure proper handling and disposal by environmental

health and safety personnel.

Signaling Pathway and Experimental Workflow
Drak2 (STK17B) is a serine/threonine kinase that acts as a negative regulator of T-cell receptor

(TCR) signaling.[8][9][10] Its activation is dependent on calcium influx following TCR

stimulation.[11][12]

Drak2 Activation Signaling Pathway
The following diagram illustrates the signaling cascade leading to the activation of Drak2 upon

T-cell receptor engagement.

TCR Stimulation PLCγ Activation

IP3 Production Endoplasmic
Reticulum

 acts on IP3R Ca²⁺ Influx Ca²⁺ release PKD Activation Drak2 Activation Downstream
Signaling Regulation

Click to download full resolution via product page

Caption: TCR signaling pathway leading to Drak2 activation.

Experimental Workflow: In Vitro Kinase Assay
The workflow for assessing the inhibitory activity of Drak2-IN-1 typically involves an in vitro

kinase assay.
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Caption: Workflow for an in vitro Drak2 kinase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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